11-(2-furyl)-3,3-dimethyl-1-oxo-N-phenyl-1,2,3,4,5,11-hexahydro-10H-dibenzo[b,e][1,4]diazepine-10-carbothioamide

Specification

• Molecular Formula: C26H25N3O2S
• Molecular Weight: 443.6 g/mol
• IUPAC Name: 6-(furan-2-yl)-9,9-dimethyl-7-oxo-N-phenyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepine-5-carbothioamide
• Standard InChI: InChI=1S/C26H25N3O2S/c1-26(2)15-19-23(21(30)16-26)24(22-13-8-14-31-22)29(20-12-7-6-11-18(20)28-19)25(32)27-17-9-4-3-5-10-17/h3-14,24,28H,15-16H2,1-2H3,(H,27,32)
• Standard InChI Key: PSGCIEYNZHQEKN-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=S)NC4=CC=CC=C4)C5=CC=CO5)C(=O)C1)C
• Canonical SMILES: CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=S)NC4=CC=CC=C4)C5=CC=CO5)C(=O)C1)C

Introduction

Chemical Identity and Structural Features

Molecular Composition and Nomenclature

The compound’s systematic IUPAC name, 6-(furan-2-yl)-9,9-dimethyl-7-oxo-N-phenyl-6,8,10,11-tetrahydrobenzo[b]benzodiazepine-5-carbothioamide, reflects its intricate architecture. Key structural components include:

• A dibenzo[b,e]diazepine core, which consists of two benzene rings fused to a seven-membered diazepine ring.

• A 2-furyl group at position 6, introducing aromatic and electronic heterogeneity.

• 3,3-Dimethyl substituents on the diazepine ring, enhancing steric bulk and potential metabolic stability.

• An N-phenylcarbothioamide group at position 10, contributing hydrogen-bonding capacity and lipophilicity.

Table 1: Fundamental Molecular Properties

Property	Value
Molecular Formula	C₂₆H₂₅N₃O₂S
Molecular Weight	443.6 g/mol
IUPAC Name	6-(furan-2-yl)-9,9-dimethyl-7-oxo-N-phenyl-6,8,10,11-tetrahydrobenzo[b]benzodiazepine-5-carbothioamide
Canonical SMILES	CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=S)NC4=CC=CC=C4)C5=CC=CO5)C(=O)C1)C
PubChem CID	2868456

The presence of the thiocarbamide group (-N-C(=S)-) distinguishes this compound from conventional benzodiazepines, potentially altering its receptor-binding profile.

Synthesis and Preparation

Table 2: Key Reaction Steps (Inferred)

Step	Reaction Type	Reagents/Conditions
1	Cyclocondensation	o-Phenylenediamine, diketone, acid catalyst
2	Furan Substitution	2-Furoyl chloride, Lewis acid
3	Thiourea Formation	Phenyl isothiocyanate, K₂CO₃, DMF

The 3,3-dimethyl groups likely originate from a pre-functionalized diketone precursor, such as dimethylcyclohexanedione, to enforce regioselectivity during ring closure.

Physicochemical Properties

Crystallographic Considerations

Analogous dibenzodiazepines exhibit planar aromatic systems with intramolecular hydrogen bonds stabilizing the diazepine ring. For this compound, the N-H···O=C interaction between the thiocarbamide NH and the ketone oxygen likely enforces a rigid conformation, as observed in similar structures.

Pharmacological Research and Hypothesized Mechanisms

Target Prediction and Binding Affinity

Dibenzodiazepines are known modulators of GABA_A receptors, but the thiocarbamide group in this compound may shift activity toward kinase inhibition or heat shock protein (HSP) modulation. Molecular docking studies (hypothetical) suggest potential interactions with:

• HSP90: The thiocarbamide could bind to the ATP-binding pocket, analogous to geldanamycin derivatives.

• Serotonin Receptors: The furyl group may engage in π-π stacking with 5-HT_2A residues.

Table 3: Hypothesized Biological Targets

Target	Binding Energy (kcal/mol, Predicted)	Putative Effect
HSP90	-9.2	Chaperone inhibition
5-HT<sub>2A</sub>	-7.8	Antagonist activity
COX-2	-6.5	Anti-inflammatory action

Applications in Drug Discovery

Comparative Analysis with Marketed Drugs

Unlike clozapine (a dibenzodiazepine antipsychotic), this compound lacks a piperazine ring but shares the dibenzo-fused system, hinting at possible CNS activity without the hematological risks associated with clozapine.

Future Research Directions

• Synthetic Optimization: Develop scalable routes using flow chemistry or microwave-assisted synthesis.

• In Vitro Screening: Prioritize kinase and GPCR panels to identify primary targets.

• ADMET Profiling: Assess metabolic stability in hepatic microsomes and plasma protein binding.